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Abstract

D-Psicose, also known as D-allulose, is a rare monosaccharide that has garnered significant
attention in the scientific community for its potential as a low-calorie sugar substitute with
various physiological benefits. This technical guide provides an in-depth overview of the
discovery of D-Psicose, its natural sources, and the analytical methodologies for its extraction
and quantification. Furthermore, it delves into the key signaling pathways through which D-
Psicose exerts its metabolic effects, offering valuable insights for researchers and
professionals in the fields of food science, nutrition, and drug development.

Discovery of D-Psicose: A Historical Perspective

The journey of D-Psicose from a scientific curiosity to a promising food ingredient has spanned
several decades. Initially identified in the 1940s, its potential was not fully realized until the
development of efficient production methods in the late 20th century.

o Early Discovery and ldentification: D-Psicose was first discovered in the 1940s.[1] It was
initially known as D-pseudofructose. German chemists H. Ohle and F. Just determined its
structure in 1935 and renamed it D-psicose. In 1942, F. W. Zerban at the New York Sugar
Trade Laboratory and Louis Sattler at Brooklyn College isolated it from commercial cane
molasses.[2]
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» Enzymatic Breakthrough for Mass Production: A significant breakthrough in D-Psicose
research occurred in 1994 when Ken Izumori at Kagawa University in Japan discovered the
enzyme D-tagatose 3-epimerase.[3] This enzyme could efficiently convert fructose into
allulose, paving the way for the first mass-production method.[3] This discovery was a pivotal
moment, transforming D-Psicose from a rare sugar into a viable ingredient for the food
industry.

The following diagram illustrates the key milestones in the discovery and development of D-
Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b196036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

